Cas no 868387-37-5 (5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
• CAS No: 868387-37-5
• MF: C₁₆H₂₅FN₂Si
• MW: 292.46700835228
• MDL: MFCD08688600
• CID: 718964
• PubChem ID: 329771959
• Update Time: 2025-05-19

5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-1-[tris(1-methylethyl)silyl]-
• (5-fluoropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
• 5-FLUORO-1-TRIISOPROPYLSILANYL-1H-PYRROLO-[2,3-B]PYRIDINE
• 5-FLUORO-1-TRIISOPROPYLSILANYL-1H-PYRROLO[2,3-B]PYRIDINE
• 5-fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
• A-6636
• 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
• A863030
• FT-0678324
• AB48233
• CS-0004153
• 5-Fluoro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 868387-37-5
• AKOS015853232
• DTXSID30640115
• 5-Fluoro-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
• 5-FLUORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE
• MFCD08688600
• SLDZAKHBSRBYSM-UHFFFAOYSA-N
• SCHEMBL4478005
• G78857
• 5-fluoro-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine

• MDL： MFCD08688600
• Inchi： 1S/C16H25FN2Si/c1-11(2)20(12(3)4,13(5)6)19-8-7-14-9-15(17)10-18-16(14)19/h7-13H,1-6H3
• InChI Key： SLDZAKHBSRBYSM-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2=CC(=CN=C12)F

Computed Properties

• Exact Mass: 292.17700
• Monoisotopic Mass: 292.17710350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 305.2°C at 760 mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.514
• PSA: 17.82000
• LogP: 5.19900

5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine

5-Fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine (CAS No. 868387-37-5) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the fluoro group and the tris(propan-2-yl)silyl substituent introduces intriguing chemical characteristics that make this compound a subject of interest in both academic and industrial research.

The pyrrolo[2,3-b]pyridine core of this compound is a fused bicyclic structure consisting of a pyrrole ring and a pyridine ring. This structure is known for its aromaticity and conjugation, which contribute to its stability and reactivity. The fluoro substituent at the 5-position further enhances the electronic properties of the molecule, making it suitable for applications in optoelectronics and as a precursor in organic synthesis.

Recent studies have highlighted the importance of silyl protecting groups, such as the tris(propan-2-yl)silyl group present in this compound, in organic synthesis. These groups are widely used to protect hydroxyl, amine, and other reactive functional groups during complex multi-step synthesis. The use of tris(propan-2-yl)silyl as a protecting group in this compound underscores its role in facilitating precise control over reactivity during chemical transformations.

One of the most promising applications of 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine lies in its potential as a building block for advanced materials. Researchers have explored the use of pyrrolopyridines in the development of organic semiconductors, where their electronic properties can be tailored for specific applications such as light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of the fluoro group further enhances the electron-withdrawing effects, which can be advantageous in these applications.

In addition to its electronic properties, this compound has shown potential in medicinal chemistry. The pyrrolopyridine framework is known to exhibit bioactivity, particularly as kinase inhibitors and modulators of ion channels. The presence of the fluoro group can further modulate these activities, making this compound a valuable starting material for drug discovery efforts.

From a synthetic perspective, the preparation of 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine involves a series of carefully designed reactions. The synthesis typically begins with the formation of the pyrrolopyridine core through cyclization reactions, followed by functionalization with the fluoro and silyl groups. Recent advancements in catalytic methods and protecting group strategies have significantly improved the efficiency and scalability of these syntheses.

The stability and reactivity of this compound are also areas of active research. Studies have shown that the tris(propan-2-yl)silyl group provides excellent protection against nucleophilic attack while maintaining compatibility with various reaction conditions. This makes it an ideal candidate for use in demanding synthetic sequences where precise control over reactivity is essential.

In conclusion, 5-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine (CAS No. 868387-37-5) is a versatile compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique combination of structural features and chemical properties continues to attract significant attention from researchers worldwide. As ongoing studies uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.